N-(naphtho[2,1-d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C20H14N2O3S/c23-19(13-6-8-16-17(11-13)25-10-9-24-16)22-20-21-15-7-5-12-3-1-2-4-14(12)18(15)26-20/h1-8,11H,9-10H2,(H,21,22,23)
• InChI Key: XISSZQAFKRGNDN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=NC4=C(S3)C5=CC=CC=C5C=C4
• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol

Description

“N-(naphtho[2,1-d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the reaction of 2-(2-N,N-dialkylaminothiazol-5-yl)-3,5,6-trichloro-1,4-benzoquinones and a C-nucleophile, namely, N,N-diethyl-N-vinyl amine, proceeds with substitution of the chlorine atom at C-5 in the benzoquinone ring, leading to the corresponding diethylaminovinyl derivative.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The reaction of 2-(2-N,N-dialkylaminothiazol-5-yl)-3,5,6-trichloro-1,4-benzoquinones and a C-nucleophile, namely, N,N-diethyl-N-vinyl amine, proceeds with substitution of the chlorine atom at C-5 in the benzoquinone ring, leading to the corresponding diethylaminovinyl derivative.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

1. Activation of KCa2 and KCa3.1 Potassium Channels The compound is a new activator of KCa2 and KCa3.1 potassium channels. . .

Unexpected Formation of Naphtho[2,1-d]thiazole-6,9-dione

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Antibacterial Activity

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Anti-tubercular Activity

Benzothiazole-based compounds, including this one, have shown promising anti-tubercular activity. . .

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Antimicrobial Potential

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Anti-MERS-CoV Activity

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Agrochemical Applications

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins .

Biochemical Pathways

For instance, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to have diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The stability and efficacy of thiazole derivatives can be influenced by factors such as ph, temperature, and the presence of other compounds .